1-methyl-1H-indole-3-carbaldehyde oxime

• IUPAC Name: (NZ)-N-[(1-methylindol-3-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C10H10N2O/c1-12-7-8(6-11-13)9-4-2-3-5-10(9)12/h2-7,13H,1H3/b11-6-
• InChI Key: KUHURMPQAAFGNR-WDZFZDKYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=NO
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)/C=N\O
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

1-methyl-1H-indole-3-carbaldehyde oxime is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Supramolecular Chemistry and Magnetism : 1-Methyl-1H-pyrrole-2-carbaldehyde oxime, a related compound, has been used as a ligand in the synthesis of a {Mn(III)25} barrel-like cluster. This cluster exhibits single-molecule magnetic behavior, demonstrating potential in materials science and magnetic studies (Giannopoulos et al., 2014).

• Organic Synthesis and Nitrone Generation : Indol-3-yl-carbaldehyde oximes react with electrophilic alkenes/alkynes to afford isoxazolidines through a tandem nitrone generation and 1,3-dipolar cycloaddition process. This highlights its utility in organic synthesis (Malamidou-Xenikaki et al., 1997).

• Antioxidant Research : A study focused on synthesizing novel N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives, starting from 1H-indole carbaldehyde oxime, to evaluate their antioxidant activity. This research indicates its potential in developing new antioxidant agents (Gopi & Dhanaraju, 2020).

• Cyclisation Reactions : 1-Azatriene cyclisation of derivatives of indole-3-carbaldehyde oxime leads to the formation of pyrido-indoles, showing its role in complex organic transformations (Gilchrist et al., 1997).

• Drug Delivery : The quaternary pyridinium salt, 1-Methylpyridine-2-carbaldehyde oxime, can be efficiently delivered through the blood-brain barrier in its prodrug form, indicating its potential in targeted drug delivery (Bodor et al., 1978).

• Catalysis and Synthesis : Silver imidazolecarbaldehyde oxime complexes were analyzed for their structural and computational aspects. These complexes have versatile coordination modes, indicating potential applications in catalysis (Ofori et al., 2016).

• Corrosion Inhibition : Indole-3-carbaldehyde, a similar compound, has been investigated as a corrosion inhibitor for mild steel in acidic solutions, suggesting potential industrial applications (Ashhari & Sarabi, 2015).